Cas no 1431966-58-3 (2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride)

• Product Name: 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride
• CAS No: 1431966-58-3
• MF: C₈H₁₈Cl₂F₂N₂O
• MW: 267.144127368927
• CID: 4700172
• Update Time: 2025-11-02

2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Difluoroethyl)-N-(2-morpholin-4-ylethyl)amine dihydrochloride
• 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride

• Inchi： 1S/C8H16F2N2O.2ClH/c9-8(10)7-11-1-2-12-3-5-13-6-4-12;;/h8,11H,1-7H2;2*1H
• InChI Key： XMVZEVGVGSOIDX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CNCCN1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 129
• Topological Polar Surface Area: 24.5

2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride

Comprehensive Overview of 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride (CAS No. 1431966-58-3)

In the rapidly evolving field of pharmaceutical and chemical research, 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride (CAS No. 1431966-58-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoro and morpholine functional groups, is often explored for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine synthesis" or "CAS 1431966-58-3 applications," highlighting the growing interest in this molecule.

The chemical structure of 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride combines a difluoroethylamine backbone with a morpholine moiety, making it a versatile intermediate in organic synthesis. Its dihydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial use. Recent studies have focused on its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Searches for "morpholine derivatives in drug design" or "difluoroethylamine uses" reflect the compound's relevance in modern chemistry.

From an analytical perspective, CAS No. 1431966-58-3 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for research reproducibility. The compound's physicochemical properties, including melting point and solubility, are also frequently queried, as they influence its handling and application. For instance, questions like "How to purify 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine?" or "Solubility of CAS 1431966-58-3 in organic solvents" are common among chemists.

In the context of sustainability and green chemistry, 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride is being evaluated for its environmental impact. Researchers are investigating eco-friendly synthesis routes and waste reduction strategies, aligning with global trends toward sustainable chemical practices. Searches for "green synthesis of morpholine derivatives" or "eco-friendly fluorinated compounds" underscore this shift in focus. Additionally, the compound's potential in bioconjugation and proteomics has sparked interest, as these areas are pivotal in advancing personalized medicine.

Looking ahead, the demand for CAS No. 1431966-58-3 is expected to rise, driven by its utility in cutting-edge research. Its role in high-throughput screening and combinatorial chemistry further solidifies its importance. As the scientific community continues to explore its applications, 2,2-Difluoro-N-(2-morpholin-4-ylethyl)ethanamine;dihydrochloride remains a key player in the development of next-generation chemical and pharmaceutical solutions.